
Application Notes: Vital Staining of Mitochondria
with Janus Green B (Diazine Green)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diazine Black

Cat. No.: B3137935 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vital staining is a critical technique for visualizing and assessing the functionality of organelles

within living cells. Mitochondria, as the primary sites of cellular respiration and energy

production, are of significant interest in various fields of biological research and drug

development. Janus Green B (JGB), also known as Diazine Green, is a supravital stain that

specifically targets mitochondria in living cells. Its mechanism relies on the enzymatic activity of

the mitochondrial electron transport chain, making it a valuable tool for assessing mitochondrial

function and integrity.[1][2][3] This document provides a detailed protocol for the vital staining of

mitochondria using Janus Green B.

Principle of Staining
Janus Green B is a cationic dye that can permeate the cell membrane of living cells.[1] The

specificity of JGB for mitochondria is due to the action of cytochrome c oxidase (Complex IV) in

the electron transport chain.[1] This enzyme maintains the dye in its oxidized, blue-green state

within the mitochondria.[1] In the cytoplasm, the dye is reduced to a colorless or pink leuco

form, resulting in the selective visualization of mitochondria as colored organelles against a

clear background.[1][4] This oxygen-dependent staining reaction is a hallmark of metabolically

active mitochondria.[3][5]
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Applications
Visualization of Mitochondria: JGB staining allows for the direct observation of mitochondrial

morphology, distribution, and dynamics in living cells.[2]

Assessment of Mitochondrial Activity: Since the staining is dependent on the activity of the

electron transport chain, it can be used as a qualitative indicator of mitochondrial function.[3]

Toxicology and Drug Screening: Evaluating the effects of compounds on mitochondrial

integrity and function.[3]

Cell Viability Studies: As a marker for metabolically active cells.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the vital staining of

mitochondria with Janus Green B.
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Parameter Value Notes

Stain Concentration
0.01% - 0.1% (w/v) in saline or

PBS

Optimal concentration may

vary depending on the cell

type. A common starting

concentration is 0.02%.[2]

Incubation Time 5 - 30 minutes

Shorter times are generally

preferred to minimize toxicity. A

typical range is 5-10 minutes.

[1]

Incubation Temperature Room Temperature or 37°C
37°C may enhance uptake but

could also increase toxicity.

Excitation Wavelength Not applicable (Brightfield)

JGB is a chromogenic dye

observed under a standard

light microscope.

Emission Wavelength Not applicable (Brightfield)
The oxidized form appears

blue-green.[1]

Molecular Formula C₃₀H₃₁N₆Cl

Molecular Weight 511.08 g/mol [6]

Experimental Protocols
Materials

Janus Green B powder

Phosphate-Buffered Saline (PBS) or other appropriate physiological saline

Cultured cells on coverslips or in imaging dishes

Microscope slides and coverslips

Light microscope

Optional: 37% Formaldehyde solution for fixation (post-staining)
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Reagent Preparation
Stock Solution (e.g., 1% w/v): Dissolve 10 mg of Janus Green B powder in 1 mL of distilled

water or ethanol. Store in a dark container at 4°C.

Working Solution (e.g., 0.02% w/v): Dilute the stock solution 1:50 in sterile PBS or cell

culture medium without serum. For example, add 20 µL of 1% stock solution to 980 µL of

PBS. Prepare this solution fresh before each use.

Staining Protocol for Adherent Cells
Grow cells on sterile glass coverslips or in glass-bottom dishes to the desired confluency.

Remove the culture medium and gently wash the cells twice with pre-warmed PBS.

Add the freshly prepared Janus Green B working solution to the cells, ensuring the entire

surface is covered.

Incubate for 5-10 minutes at room temperature or 37°C, protected from light.[1]

Remove the staining solution and wash the cells 2-3 times with PBS to remove excess stain.

Mount the coverslip on a microscope slide with a drop of PBS or fresh culture medium.

Observe the cells immediately under a light microscope. Mitochondria should appear as

small, blue-green, rod-shaped or granular structures within the cytoplasm.[1]

Staining Protocol for Suspension Cells
Pellet the cells by centrifugation (e.g., 500 x g for 3 minutes).

Resuspend the cell pellet in the Janus Green B working solution.

Incubate for 5-10 minutes at room temperature, protected from light.

Pellet the cells again by centrifugation.

Resuspend the cell pellet in fresh PBS and repeat the wash step twice.
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After the final wash, resuspend the cells in a small volume of PBS.

Place a drop of the cell suspension on a microscope slide, cover with a coverslip, and

observe under a light microscope.

Safety Precautions
Janus Green B is a chemical dye and should be handled with appropriate care.[6][7]

Wear personal protective equipment (PPE), including gloves, lab coat, and eye protection.[6]

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.[8]

Avoid contact with skin and eyes.[6]

Store the dye in a cool, dry, and dark place.[6]

Dispose of the waste according to institutional and local regulations.[9]

Visualization of Workflows and Mechanisms
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Caption: Experimental workflow for vital staining of mitochondria with Janus Green B.
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Caption: Mechanism of selective mitochondrial staining by Janus Green B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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